Cas no 3725-31-3 ((E,E)-1,3,5,7-Octatetraene)

• Product Name: (E,E)-1,3,5,7-Octatetraene
• CAS No: 3725-31-3
• MF: C₈H₁₀
• MW: 106.165002346039
• CID: 2710423
• PubChem ID: 5463164
• Update Time: 2025-04-21

(E,E)-1,3,5,7-Octatetraene Chemical and Physical Properties

Names and Identifiers

• (3E,5E)-octa-1,3,5,7-tetraene
• trans-Octatetraene
• AAR9LNJ92M
• DTXSID301046565
• 1,3,5,7-Octatetraene, (3E,5E)-
• (3E,5E)-1,3,5,7-Octatetraene
• octatetraene
• 3725-31-3
• UNII-AAR9LNJ92M
• 1,3,5,7-Octatetraene, (E)-
• (E)-CH2=CHCH=CHCH=CHCH=CH2
• 1482-91-3
• all-trans-1,3,5,7-Octatetraene
• (E,E)-1,3,5,7-Octatetraene
• 1,3,5,7-Octatetraene

• Inchi： 1S/C8H10/c1-3-5-7-8-6-4-2/h3-8H,1-2H2/b7-5+,8-6+
• InChI Key： VXQUABLSXKFKLO-KQQUZDAGSA-N
• SMILES： C(=C/C=C)\C=C\C=C

Computed Properties

• Exact Mass: 165.997
• Monoisotopic Mass: 165.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.769
• Boiling Point: 148.1°Cat760mmHg
• Flash Point: 24.8°C
• Refractive Index: 1.472

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins